(Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C22H23NO6/c1-26-15-3-6-19(27-2)14(11-15)12-20-21(25)16-4-5-18(24)17(22(16)29-20)13-23-7-9-28-10-8-23/h3-6,11-12,24H,7-10,13H2,1-2H3/b20-12-
• InChI Key: NQHJDLKFWZTXHL-NDENLUEZSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Molecular Formula: C22H23NO6
• Molecular Weight: 397.4 g/mol

Description

(Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H23NO6 and its molecular weight is 397.427. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Isoflavones : A study outlined the synthesis of isoflavones, which are structurally related to benzofurans, via reactions involving morpholine as a catalyst, showcasing applications in creating compounds with potential biological activities (Qian Hong, 2005).
• Benzodifuranyl and Heterocyclic Compounds : Research on synthesizing benzodifuranyl and various heterocyclic compounds, including those involving morpholine, highlights the potential of such structures in developing anti-inflammatory and analgesic agents (A. Abu‐Hashem et al., 2020).

Biological and Pharmacological Activities

• Antioxidant and Hepatoprotective Compounds : Investigations into the antioxidant and hepatoprotective properties of arylbenzofurans from natural sources underscore the relevance of benzofuran derivatives in medicinal chemistry and drug discovery (G. W. Kapche et al., 2011).
• Corrosion Inhibitors : Studies on Schiff bases, including benzylidene derivatives, as corrosion inhibitors for metals suggest applications in materials science and engineering to enhance the durability of metal components (D. Jamil et al., 2018).

Chemical Reactions and Mechanisms

• Chemical Synthesis and Reactions : Research on the synthesis of diorganyldiaryloxytelluranes with azomethine functions, involving reactions similar to those that might be employed in synthesizing benzofuran derivatives, indicates the compound's role in developing materials with unique electronic and structural properties (V. Minkin et al., 1988).